4-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
Overview
Description
The trifluoromethyl group (-CF3) is a functional group in organic chemistry. It consists of three fluorine atoms attached to a carbon atom . It is often used in pharmaceuticals and agrochemicals due to its ability to modify the chemical properties of an organic compound .
Synthesis Analysis
The synthesis of trifluoromethyl-containing compounds can be complex and varies depending on the specific compound. For example, one method involves the reaction of thiosalicylic acid with 4-trifluoromethyl phenacyl bromide in the presence of triethylamine and DMF .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray crystallography . The trifluoromethyl group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule .Chemical Reactions Analysis
Trifluoromethyl-containing compounds can participate in a variety of chemical reactions. The specific reactions depend on the other functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be influenced by the presence of a trifluoromethyl group .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride' involves the conversion of a benzopyran intermediate to the final product through a series of reactions.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "trifluoromethyl iodide", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-hydroxybenzaldehyde and ethyl acetoacetate in ethanol to form 3-(2-hydroxyphenyl)-3-oxopropanoic acid ethyl ester", "Step 2: Conversion of 3-(2-hydroxyphenyl)-3-oxopropanoic acid ethyl ester to 3-(2-hydroxyphenyl)-3-oxopropanenitrile through dehydration using ammonium acetate as a catalyst", "Step 3: Reduction of 3-(2-hydroxyphenyl)-3-oxopropanenitrile to 3-(2-hydroxyphenyl)propan-1-amine using sodium borohydride as a reducing agent", "Step 4: Reaction of 3-(2-hydroxyphenyl)propan-1-amine with trifluoromethyl iodide in the presence of potassium carbonate to form 4-(trifluoromethyl)-3-(2-hydroxyphenyl)propan-1-amine", "Step 5: Cyclization of 4-(trifluoromethyl)-3-(2-hydroxyphenyl)propan-1-amine to form 4-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine", "Step 6: Formation of the hydrochloride salt of 4-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine through reaction with hydrochloric acid" ] } | |
CAS RN |
2639419-88-6 |
Product Name |
4-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
Molecular Formula |
C10H11ClF3NO |
Molecular Weight |
253.6 |
Purity |
95 |
Origin of Product |
United States |
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